Cas no 652997-66-5 (2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-)

2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)- structure
652997-66-5 structure
Product Name:2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-
CAS No:652997-66-5
MF:C11H8N2O4
MW:232.192222595215
CID:400787
PubChem ID:71376179
Update Time:2025-04-19

2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-
    • methyl 3-(4-cyano-2-nitrophenyl)prop-2-enoate
    • DTXSID20798891
    • 652997-66-5
    • Inchi: 1S/C11H8N2O4/c1-17-11(14)5-4-9-3-2-8(7-12)6-10(9)13(15)16/h2-6H,1H3
    • InChI Key: IQCDHRRJYHIFOO-UHFFFAOYSA-N
    • SMILES: O(C)C(C=CC1C=CC(C#N)=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 232.04844
  • Monoisotopic Mass: 232.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 93.23
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